Cas no 1805360-94-4 (Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate)
Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate
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- Inchi: 1S/C9H8ClF2NO2/c1-4-3-5(8(11)12)6(7(10)13-4)9(14)15-2/h3,8H,1-2H3
- InChI Key: ZIWZLSHFTLELSA-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)OC)C(C(F)F)=CC(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2
Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029051636-1g |
Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate |
1805360-94-4 | 97% | 1g |
$1,549.60 | 2022-04-01 |
Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate
Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate: A Comprehensive Overview
Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate, identified by the CAS number 1805360-94-4, is a chemically synthesized compound with significant applications in various scientific and industrial fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmacology, agrochemistry, and materials science.
The molecular structure of Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate consists of a pyridine ring substituted with chlorine, difluoromethyl, methyl, and a carboxylate group. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.
One of the most notable aspects of this compound is its role in agrochemical research. Scientists have explored its ability to act as a herbicide or fungicide due to its structural similarity to known active ingredients in agricultural chemicals. For instance, research published in the Journal of Agricultural and Food Chemistry has demonstrated that derivatives of this compound exhibit promising activity against plant pathogens, suggesting its potential use in crop protection.
In the field of pharmacology, Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate has been investigated for its potential as a lead compound in drug discovery. Its pyridine ring structure is known to interact with various biological targets, such as enzymes and receptors, making it a valuable starting point for developing new therapeutic agents. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity to specific protein targets, further enhancing its appeal as a drug candidate.
The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and Friedel-Crafts acylation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent quality standards required for both laboratory and industrial applications.
From an environmental perspective, understanding the degradation pathways of Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to sunlight or microbial activity, this compound can undergo biodegradation into less harmful byproducts. This information is vital for developing sustainable practices in chemical manufacturing and waste management.
In conclusion, Methyl 2-chloro-4-(difluoromethyl)-6-methylpyridine-3-carboxylate (CAS No: 1805360-94-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and promising biological activities continue to attract the attention of researchers worldwide. As advancements in synthetic chemistry and computational modeling unfold, this compound is likely to play an even more significant role in driving innovation across various industries.
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